4-nitro-N-(o-carboxyphenyl)phthalimide

• Molecular Formula: C15H8N2O6
• Molecular Weight: 312.23 g/mol
• IUPAC Name: 2-(5-nitro-1,3-dioxoisoindol-2-yl)benzoic acid
• InChI: InChI=1S/C15H8N2O6/c18-13-9-6-5-8(17(22)23)7-11(9)14(19)16(13)12-4-2-1-3-10(12)15(20)21/h1-7H,(H,20,21)
• InChI Key: NQKOVLDHWLEHES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)N2C(=O)C3=C(C2=O)C=C(C=C3)[N+](=O)[O-]

Description

4-nitro-N-(o-carboxyphenyl)phthalimide is a useful research compound. Its molecular formula is C15H8N2O6 and its molecular weight is 312.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-nitrophthalic anhydride (0.5 g, 0.0026 mol) and o-aminobenzoic acid (0.36 g, 0.0026 mol) were refluxed as above for four days. The clear solution was purified as per 120 with an additional final crystallisation from acetone/H2O to yield 0.12 g (15%) 147 as a very pale dull yellow powder: mp=242–243° C.; Rf 0.80 (A): Rf 0.88 (C): Rf 0.49 (D): IR (cm−1): 2725–3100 (OH), 3071 (C═CH), 2646 (C—H), 1786 (C═O), 1730 (C═O), 1693 (C═O), 1620 (C═C), 1601 (C═C), 1538 (N═O), 1491 (C═C), 1452 (C═C), 1383 (C—O), 1345 (N═O), 1123 (C—O), 723 (C═CH); MS m/z (rel intensity) 311 (33), 267 (76), 241 (54), 136 (100).